Cas no 2228277-88-9 (3-methyloxetane-3-sulfonyl chloride)

• Product Name: 3-methyloxetane-3-sulfonyl chloride
• CAS No: 2228277-88-9
• MF: C₄H₇ClO₃S
• MW: 170.614579439163
• CID: 6105160
• PubChem ID: 165869380
• Update Time: 2023-12-26

3-methyloxetane-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methyloxetane-3-sulfonyl chloride
• 3-Oxetanesulfonyl chloride, 3-methyl-
• 2228277-88-9
• EN300-1989155

• Inchi： 1S/C4H7ClO3S/c1-4(2-8-3-4)9(5,6)7/h2-3H2,1H3
• InChI Key： MAOCETKLQPDGQR-UHFFFAOYSA-N
• SMILES： O1CC(C)(S(Cl)(=O)=O)C1

Computed Properties

• Exact Mass: 169.9804429g/mol
• Monoisotopic Mass: 169.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 237.8±29.0 °C(Predicted)